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Compound of Interest

Compound Name: Ethylene glycol-(OD)2

CAS No.: 2219-52-5

Cat. No.: B1609830

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethylene Glycol-(OD)2, a

deuterated isotopologue of ethylene glycol. This document details its fundamental properties,

relevant experimental protocols, and its metabolic fate, offering valuable information for its

application in research and development.

Core Concepts: Molecular and Physical Properties
Ethylene Glycol-(OD)2, also known as 1,2-ethanediol-d2, is a stable, non-radioactive isotope-

labeled compound. The replacement of the hydroxyl protons with deuterium atoms makes it a

valuable tool in a variety of scientific applications, including as a tracer in metabolic studies and

as an internal standard for quantitative analysis by NMR, GC-MS, or LC-MS.[1]

Molecular Structure
The molecular structure of Ethylene Glycol-(OD)2 is depicted below, illustrating the

substitution of deuterium for hydrogen in the hydroxyl groups.
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Molecular Structure of Ethylene Glycol-(OD)2
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Caption: Molecular structure of Ethylene Glycol-(OD)2.

Quantitative Data Summary
The fundamental quantitative data for Ethylene Glycol-(OD)2 are summarized in the table

below. These values are essential for experimental design and data interpretation.
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Property Value

Chemical Formula C₂H₄D₂O₂ or DOCH₂CH₂OD

Molecular Weight 64.08 g/mol

CAS Number 2219-52-5

Appearance Colorless to light yellow liquid

Boiling Point 196-198 °C

Melting Point -13 °C

Density 1.148 g/mL at 25 °C

Isotopic Purity Typically ≥ 98 atom % D

Experimental Protocols and Applications
Ethylene Glycol-(OD)2 is a versatile tool in various experimental contexts. Its deuterated

nature allows for specific tracking and differentiation from its non-deuterated counterpart.

NMR Spectroscopy Internal Standard
Objective: To use Ethylene Glycol-(OD)2 as an internal standard for quantitative NMR (qNMR)

analysis.

Methodology:

Sample Preparation: A known concentration of Ethylene Glycol-(OD)2 is added to the

sample being analyzed in an NMR tube. The sample is dissolved in a suitable deuterated

solvent (e.g., D₂O).

NMR Acquisition: A ¹H NMR spectrum is acquired. The absence of signals from the hydroxyl

protons in Ethylene Glycol-(OD)2 simplifies the spectrum in that region. The methylene

protons (CH₂) of Ethylene Glycol-(OD)2 will produce a distinct signal.

Quantification: The integral of the known concentration of the Ethylene Glycol-(OD)2
methylene proton signal is compared to the integral of a signal from the analyte of interest.
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This comparison allows for the precise calculation of the analyte's concentration.

Metabolic Tracer Studies
Objective: To trace the metabolic fate of ethylene glycol in a biological system.

Methodology:

Administration: A known dose of Ethylene Glycol-(OD)2 is administered to the biological

system (e.g., cell culture, animal model).

Sample Collection: Biological samples (e.g., plasma, urine, tissue homogenates) are

collected at various time points.

Metabolite Extraction: Metabolites are extracted from the collected samples using

appropriate solvent systems.

Mass Spectrometry Analysis: The extracts are analyzed by mass spectrometry (e.g., LC-MS,

GC-MS). The deuterium label results in a specific mass shift in the parent molecule and its

metabolites, allowing them to be distinguished from endogenous, non-labeled compounds.

Data Analysis: The detection and quantification of deuterated metabolites over time provide

insights into the metabolic pathways, kinetics, and potential bioaccumulation of ethylene

glycol.

The following diagram illustrates a general workflow for a metabolic tracer study using

Ethylene Glycol-(OD)2.
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Workflow for a Metabolic Tracer Study

Experimental Phase
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Metabolic Pathway of Ethylene Glycol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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